Cas no 2161803-29-6 (3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid
• CAS No: 2161803-29-6
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 5999710
• PubChem ID: 165960162
• Update Time: 2025-05-20

3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid
• 2161803-29-6
• EN300-1452132
• SY338870

• Inchi： 1S/C11H14O5/c1-15-8-3-7(4-9(6-8)16-2)5-10(12)11(13)14/h3-4,6,10,12H,5H2,1-2H3,(H,13,14)
• InChI Key： WAGABUCYLRRZEV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid

Introduction to 3-(3,5-Dimethoxyphenyl)-2-Hydroxypropanoic Acid (CAS No. 2161803-29-6)

3-(3,5-Dimethoxyphenyl)-2-hydroxypropanoic acid (CAS No. 2161803-29-6) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of phenolic acids and is characterized by its hydroxyl and methoxy groups, which confer specific biological activities and reactivity profiles.

The chemical structure of 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid consists of a phenyl ring substituted with two methoxy groups at the 3 and 5 positions, and a hydroxyl group attached to a propanoic acid chain. This arrangement provides the molecule with a combination of hydrophilic and hydrophobic properties, making it an interesting candidate for various biochemical and pharmacological studies.

Recent research has focused on the potential therapeutic applications of 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid. Studies have shown that this compound exhibits antioxidant properties, which can be beneficial in preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions. The antioxidant activity is primarily attributed to the presence of the hydroxyl and methoxy groups, which can scavenge free radicals and reduce oxidative damage.

In addition to its antioxidant properties, 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid may have potential as an anti-inflammatory agent in the treatment of inflammatory diseases.

The pharmacokinetic properties of 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid have also been studied to evaluate its suitability for drug development. Research has shown that this compound has good oral bioavailability and can be effectively absorbed into the bloodstream. Furthermore, it exhibits low toxicity in animal models, making it a promising candidate for further clinical trials.

Clinical trials are currently underway to assess the safety and efficacy of 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid in treating various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and does not cause significant adverse effects. These findings are encouraging and warrant further investigation in larger-scale clinical trials.

Beyond its therapeutic applications, 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid has also been explored for its potential use in cosmetic formulations. The compound's antioxidant properties make it an attractive ingredient for skin care products designed to combat aging and improve skin health. Several cosmetic companies have already incorporated this compound into their formulations, highlighting its commercial potential.

In conclusion, 3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid (CAS No. 2161803-29-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and cosmetics. Its unique chemical structure endows it with valuable biological activities, including antioxidant and anti-inflammatory properties. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, making it an exciting area of study for scientists and researchers alike.